Cas no 64568-29-2 (Zinc00616405)

• Product Name: Zinc00616405
• CAS No: 64568-29-2
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 2843950
• PubChem ID: 975083
• Update Time: 2025-04-21

Zinc00616405 Chemical and Physical Properties

Names and Identifiers

• DTXSID60359602
• ZINC00616405
• 64568-29-2
• DTXCID40310655
• Zinc00616405

• Inchi： 1S/C13H16N2O3S/c1-9-7-14(8-10(2)18-9)13(19)11-3-5-12(6-4-11)15(16)17/h3-6,9-10H,7-8H2,1-2H3/t9-,10-/m0/s1
• InChI Key： OTWDABUDFHHNRI-UWVGGRQHSA-N
• SMILES： S=C(C1C=CC(=CC=1)[N+](=O)[O-])N1C[C@H](C)O[C@@H](C)C1

Computed Properties

• Exact Mass: 280.08816355Da
• Monoisotopic Mass: 280.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.4Ų